1-(Oxazol-4-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(Oxazol-4-yl)ethanol” is a compound that contains an oxazole ring, which is a five-membered heterocyclic species having one nitrogen and one oxygen in its backbone . Oxazole derivatives have gained much recognition in synthetic organic chemistry due to their wide spectrum of biological activities .
Synthesis Analysis
The synthesis of oxazolines, which are precursors to oxazoles, has been a subject of numerous investigations . Oxazolines can be prepared at room temperature in a stereospecific manner, with inversion of stereochemistry, from β-hydroxy amides using Deoxo-Fluor® .Molecular Structure Analysis
The oxazole ring in “1-(Oxazol-4-yl)ethanol” is a five-membered heterocycle having one nitrogen and one oxygen in its structure . The presence of these heteroatoms imparts preferential specificities in their biological responses .Chemical Reactions Analysis
The oxidative aromatisation of oxazolines to the corresponding oxazoles is typically achieved using various reagents . This transformation is universal and popular with synthetic chemists .Scientific Research Applications
Medicinal Chemistry
Oxazole, the core structure in “1-(Oxazol-4-yl)ethanol”, is an important heterocyclic nucleus having a wide spectrum of biological activities . It has been used as intermediates for the synthesis of new chemical entities in medicinal chemistry . Oxazole derivatives have been synthesized and screened for various biological activities .
Antimicrobial Activity
Oxazole derivatives have shown significant antimicrobial activity. For instance, a series of 2-[2-(2,6-dichloro-phenylamino)-phenyl methyl]-3-{4-[(substituted phenyl) amino]-1,3-oxazol-2-yl-}quinazolin-4(3H)ones were synthesized and examined for their antibacterial potential against S. aureus and S. pyogenes, P. aeruginosa and E. coli and C. albicans, A. niger and A. clavatus .
Anticancer Activity
Oxazole derivatives have also been associated with anticancer activity. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Anti-inflammatory and Antidiabetic Activity
Oxazole derivatives have shown anti-inflammatory and antidiabetic activities . For example, aleglitazar, an antidiabetic drug, contains an oxazole moiety .
Antioxidant Activity
Oxazole derivatives have been associated with antioxidant activity . The presence of hetero atoms or groupings in these compounds imparts preferential specificities in their biological responses .
Catalytic Activity in Polymerization
Nickel(II) complexes having an oxazole ring system displayed enhanced catalytic activity for the polymerization of norbornene . This showcases the potential of oxazole derivatives in the field of polymer chemistry.
Mechanism of Action
Target of Action
1-(Oxazol-4-yl)ethanol is a derivative of oxazole, a heterocyclic compound that has been found to have a wide spectrum of biological activities . The primary targets of oxazole derivatives are often enzymes and receptors in biological systems .
Mode of Action
The mode of action of 1-(Oxazol-4-yl)ethanol is likely to involve interactions with its targets that lead to changes in cellular processes. The presence of hetero atoms in oxazole derivatives often imparts preferential specificities in their biological responses . .
Biochemical Pathways
Oxazole derivatives have been found to affect various biochemical pathways due to their wide range of biological activities . They have been associated with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . .
Pharmacokinetics
Oxazole derivatives have been found to exhibit various essential pharmacokinetic characteristics .
Result of Action
The molecular and cellular effects of 1-(Oxazol-4-yl)ethanol’s action are likely to be diverse, given the wide range of biological activities associated with oxazole derivatives . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(1,3-oxazol-4-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2/c1-4(7)5-2-8-3-6-5/h2-4,7H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWJPEVHMFUFTOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=COC=N1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Oxazol-4-yl)ethanol | |
CAS RN |
1612233-66-5 |
Source
|
Record name | 1-(1,3-oxazol-4-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.